Cas no 1260606-18-5 ((2S,3S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid)

• Product Name: (2S,3S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid
• CAS No: 1260606-18-5
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD04114951
• CID: 1222923
• PubChem ID: 12180482
• Update Time: 2025-05-19

(2S,3S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid
• (2S,3S)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-3-carboxylic acid
• 1,3-Piperidinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) ester, (2S,3S)-
• 2S,3S-1-Boc-2-methyl-piperidine-3-carboxylic acid
• (2S,3S)-1-Boc-2-methyl-piperidine-3-carboxylic acid
• (2S,3S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid
• TZNCDXAIDIETKV-IUCAKERBSA-N
• 2S,3S-1-Boc-2-methylpiperidine-3-carboxylicacid
• SCHEMBL15398692
• DTXSID70479380
• (2S,3S)-1-[(t-Butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid
• MFCD04114951
• 1260606-18-5
• 828300-45-4
• 1-CIS-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERIDINE-3-CARBOXYLIC ACID
• AS-42067
• CS-0079649
• (2S,3S)-1-{[(1,1-dimethylethyl)oxy]carbonyl}-2-methyl-3-piperidinecarboxylic acid
• AKOS024465056
• W15431

• MDL： MFCD04114951
• Inchi： 1S/C12H21NO4/c1-8-9(10(14)15)6-5-7-13(8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9-/m0/s1
• InChI Key： TZNCDXAIDIETKV-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H](C(=O)O)[C@@H]1C)=O

Computed Properties

• Exact Mass: 243.14700
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 359.5±35.0 °C at 760 mmHg
• Flash Point: 171.2±25.9 °C
• PSA: 66.84000
• LogP: 2.04450
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

(2S,3S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S,3S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid

Overview of (2S,3S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid (CAS No. 1260606-18-5)

(2S,3S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid (CAS No. 1260606-18-5) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine with a wide range of applications in the synthesis of bioactive molecules and drug development.

The (2S,3S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid structure features a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom, which is commonly used to protect amine functionalities during multistep synthesis processes. The presence of this protecting group allows for selective manipulation of other functional groups in the molecule, making it a valuable intermediate in the synthesis of complex organic compounds.

Recent advancements in chiral synthesis have highlighted the importance of (2S,3S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid in the development of enantiomerically pure compounds. Chirality plays a crucial role in the biological activity and pharmacological properties of many drugs, and the ability to synthesize compounds with specific stereochemistry is essential for optimizing therapeutic outcomes. Studies have shown that (2S,3S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid can be used as a key intermediate in the synthesis of chiral ligands and catalysts, which are vital for asymmetric synthesis reactions.

In the context of medicinal chemistry, (2S,3S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid has been explored for its potential in the development of novel therapeutic agents. Research has focused on its use as a building block for the synthesis of small molecules targeting various biological pathways. For instance, piperidine derivatives have been investigated for their anti-inflammatory, analgesic, and neuroprotective properties. The ability to control the stereochemistry of these derivatives through intermediates like (2S,3S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid can lead to more potent and selective drug candidates.

Moreover, (2S,3S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-3-carboxylic acid has found applications in the field of peptide chemistry. The carboxylic acid functionality can be readily coupled with amino acids or other nucleophiles to form amide bonds, which are essential for constructing peptides and peptidomimetics. These compounds have shown promise in various therapeutic areas, including cancer treatment and infectious diseases.

The synthetic versatility of (2S,3S)-1-[(tert-butoxy)carbonyl)-2-methylpiperidine-3-carboxylic acid is further enhanced by its compatibility with a wide range of chemical transformations. For example, it can undergo esterification, amidation, and reduction reactions to generate diverse derivatives with tailored properties. This flexibility makes it an attractive starting material for combinatorial chemistry approaches, where large libraries of compounds can be synthesized and screened for biological activity.

In addition to its synthetic utility, (2S,3S)-1-[(tert-butoxy)carbonyl)-2-methylpiperidine-3-carboxylic acid has been studied for its potential as a scaffold for drug discovery. Scaffold-based approaches involve identifying core structures that can be modified to optimize pharmacological properties such as potency, selectivity, and bioavailability. The piperidine core present in (2S,3S)-1-[(tert-butoxy)carbonyl)-2-methylpiperidine-3-carboxylic acid provides a robust platform for such modifications.

Recent studies have also explored the use of (2S,3S)-1-[(tert-butoxy)carbonyl)-2-methylpiperidine-3-carboxylic acid in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. By designing prodrugs based on (2S,3S)-1-[(tert-butoxy)carbonyl)-2-methylpiperidine-3-carboxylic acid, researchers aim to improve drug delivery and reduce side effects associated with traditional therapeutics.

The stability and reactivity profile of (2S,3S)-1-[(tert-butoxy)carbonyl)-2-methylpiperidine-3-carboxylic acid make it suitable for use in various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These techniques are essential for characterizing intermediates and final products during synthetic processes and ensuring their purity and identity.

In conclusion, (2S,3S)-1-[(tert-butoxy)carbonyl)-2-methylpiperidine-3-carboxylic acid (CAS No. 1260606-18-5) is a versatile compound with significant potential in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features and synthetic flexibility make it an invaluable tool for developing novel bioactive molecules and optimizing therapeutic agents. As research continues to advance in these fields, the importance of compounds like (2S,3S)-1-[(tert-butoxy)carbonyl)-2-methylpiperidine-3-carboxylic acid is likely to grow even further.